![molecular formula C17H15NO3 B6355193 (2E)-1-(3,4-Dimethylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one CAS No. 883854-14-6](/img/structure/B6355193.png)
(2E)-1-(3,4-Dimethylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2E)-1-(3,4-Dimethylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one, also known as (E)-1-(3,4-dimethylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one, is a colorless, crystalline organic compound with a molecular formula of C13H13NO3. It is a highly reactive and versatile compound that has been widely studied in organic chemistry and medicinal chemistry. This compound has a wide range of applications in both scientific research and industrial applications, such as the synthesis of pharmaceuticals, agrochemicals, and flavors.
Scientific Research Applications
(2E)-1-(3,4-Dimethylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one has been widely studied in scientific research due to its unique properties and versatility. It has been used in a variety of studies ranging from the synthesis of pharmaceuticals to the investigation of the mechanism of action of drugs. It has also been used in the synthesis of agrochemicals, flavors, and fragrances. In addition, this compound has been used in the study of the structure and activity of enzymes, as well as in the study of the metabolism of drugs.
Mechanism of Action
The mechanism of action of (2E)-1-(3,4-Dimethylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one is not fully understood. However, it is believed that this compound acts as an inhibitor of the enzyme cyclooxygenase (COX), which is involved in the synthesis of prostaglandins. Prostaglandins are important signaling molecules that play a role in a variety of physiological processes, including inflammation, pain, and fever. Inhibition of COX by this compound results in the inhibition of prostaglandin synthesis and thus the inhibition of inflammatory processes.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In animal studies, this compound has been shown to have anti-inflammatory, analgesic, and antipyretic effects. In addition, it has been shown to have anti-cancer, anti-tumor, and anti-oxidant properties. Furthermore, this compound has been shown to have a protective effect against liver damage.
Advantages and Limitations for Lab Experiments
(2E)-1-(3,4-Dimethylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one has a number of advantages and limitations when used in laboratory experiments. One of the major advantages of this compound is its high reactivity and versatility, which makes it suitable for a wide range of applications. In addition, this compound is also relatively inexpensive and easy to obtain. However, there are some limitations to its use in laboratory experiments. This compound is highly volatile and can be toxic if inhaled. In addition, it is also prone to hydrolysis and oxidation, which can lead to the formation of byproducts that can interfere with the desired reaction.
Future Directions
There are a number of potential future directions for the use of (2E)-1-(3,4-Dimethylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one. One potential direction is to further investigate the mechanism of action of this compound and its effects on various biological processes. In addition, further research could be done to explore the potential applications of this compound in drug synthesis and development. Another potential direction is to explore the potential applications of this compound in the synthesis of agrochemicals, flavors, and fragrances. Finally, further research could be done to explore the potential toxicity and environmental impacts of this compound.
Synthesis Methods
(2E)-1-(3,4-Dimethylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one can be synthesized using a variety of methods. One of the most common methods is the Wittig reaction, which involves the reaction of a phosphonium ylide with an aldehyde or ketone to form an alkene. In this method, a phosphonium ylide is first prepared by reacting a phosphonium salt with an alkyl halide and then reacted with an aldehyde or ketone. The resulting alkene can then be hydrogenated using a catalyst such as palladium on carbon to form the desired product.
properties
IUPAC Name |
(E)-1-(3,4-dimethylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15NO3/c1-12-6-8-15(10-13(12)2)17(19)9-7-14-4-3-5-16(11-14)18(20)21/h3-11H,1-2H3/b9-7+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLQVGNJGKVJNDC-VQHVLOKHSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)C=CC2=CC(=CC=C2)[N+](=O)[O-])C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C=C(C=C1)C(=O)/C=C/C2=CC(=CC=C2)[N+](=O)[O-])C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.